![molecular formula C5H11ClN4 B1435841 methyl[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]amine hydrochloride CAS No. 1955541-24-8](/img/structure/B1435841.png)
methyl[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]amine hydrochloride
Overview
Description
Scientific Research Applications
Click Chemistry Catalyst
Methyl[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]amine hydrochloride: is often used as a catalyst in click chemistry reactions, particularly in the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is pivotal for creating a variety of complex molecular structures with high specificity and yield under mild conditions .
Bioconjugation
In bioconjugation, this compound facilitates the attachment of various biomolecules to one another or to solid supports. Its role in stabilizing copper(I) ions makes it an excellent facilitator for bioconjugation reactions, which are essential for developing targeted drug delivery systems and diagnostic tools .
Pharmaceutical Research
The compound is instrumental in pharmaceutical research, where it is used to synthesize new drug molecules. Its ability to join molecules together with precision allows for the creation of novel compounds with potential therapeutic effects .
Material Science
In material science, this triazole derivative is used to modify the surface properties of materials. It can be used to create coatings that confer specific characteristics, such as increased resistance to corrosion or enhanced electrical conductivity .
Nanotechnology
This compound finds applications in nanotechnology, where it is used to construct nanoscale structures. These structures can be utilized in various fields, including electronics, photonics, and drug delivery systems .
Agricultural Chemistry
In agricultural chemistry, methyl[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]amine hydrochloride is used to create pesticides and herbicides with improved efficacy. The compound’s role in click chemistry allows for the synthesis of molecules that can target specific pests or weeds without affecting other plants .
Future Directions
Mechanism of Action
Target of Action
Methyl[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]amine hydrochloride is a polytriazolylamine ligand . Its primary targets are copper ions (Cu+ and Cu2+), which it stabilizes in the reaction environment .
Mode of Action
This compound interacts with its targets by stabilizing copper ions towards disproportionation and oxidation . This stabilization enhances the catalytic effect of copper ions in the azide-acetylene cycloaddition .
Biochemical Pathways
The azide-acetylene cycloaddition is a key biochemical pathway affected by this compound . This reaction is part of the click chemistry, a term used to describe reactions that are fast, simple to use, easy to purify, versatile, regiospecific, and give very high yields.
Pharmacokinetics
It is soluble in dmso and dmf , which suggests it may have good bioavailability.
Result of Action
The stabilization of copper ions by Methyl[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]amine hydrochloride enhances the catalytic effect of these ions in the azide-acetylene cycloaddition . This results in an increased rate of this reaction, which is beneficial in various chemical synthesis processes.
Action Environment
This suggests that it is stable and effective in a variety of environmental conditions. It should be stored at -20°c and protected from heat .
properties
IUPAC Name |
N-methyl-1-(1-methyltriazol-4-yl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N4.ClH/c1-6-3-5-4-9(2)8-7-5;/h4,6H,3H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RAKWHDNYVFJOPW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=CN(N=N1)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11ClN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]amine hydrochloride | |
CAS RN |
1955541-24-8 |
Source
|
| Record name | methyl[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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